Cas no 2580233-38-9 (5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580233-38-9
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5664435
• PubChem ID: 165890108
• Update Time: 2025-05-22

5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580233-38-9
• 5-{[(benzyloxy)carbonyl]amino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27722510
• 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C17H14N4O4/c22-16(23)13-10-19-21(14-8-4-5-9-18-14)15(13)20-17(24)25-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,20,24)(H,22,23)
• InChI Key： GUKMILNTSHDDSR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NN1C1C=CC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2580233-38-9): A Comprehensive Overview

The compound 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580233-38-9) is a specialized pyrazole derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a benzyloxycarbonylamino group and a pyridin-2-yl substituent, makes it a valuable intermediate for drug discovery and development. This article delves into the properties, applications, and market relevance of this compound, addressing common queries and trends in the field.

Chemically, 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of both pyrazole and pyridine rings in its structure enhances its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors or anti-inflammatory agents, aligning with current trends in targeted therapy development.

One of the most searched questions in the field is: "What are the applications of pyrazole derivatives in drug discovery?" This compound addresses this query directly, as its structural features make it suitable for modulating protein-protein interactions or enzyme activity. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other conjugates with improved pharmacokinetic properties.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) protecting group in 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid offers advantages in multi-step organic synthesis. This aligns with another frequently searched topic: "How to protect amino groups in heterocyclic compounds?" The Cbz group can be selectively removed under mild conditions, making this compound a practical choice for researchers working on peptide-mimetic drugs or combinatorial chemistry libraries.

The growing interest in fragment-based drug design has increased the relevance of compounds like 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid. Its molecular weight and polarity profile make it suitable for high-throughput screening approaches, addressing another hot topic in pharmaceutical research: "What are ideal molecular fragments for lead optimization?" The compound's balanced lipophilicity and hydrogen bonding capacity contribute to its potential as a starting point for medicinal chemistry programs.

In terms of physicochemical properties, 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. This characteristic is frequently searched by chemists looking for "solubility data of pyrazole-carboxylic acid derivatives" or "handling protocols for nitrogen-containing heterocycles." Proper storage under inert atmosphere at low temperatures is recommended to maintain its stability over extended periods.

The compound's pyridine-pyrazole hybrid structure has drawn attention in materials science as well, particularly in the development of metal-organic frameworks (MOFs) or coordination polymers. This application answers another trending search: "Can heterocyclic carboxylic acids be used in supramolecular chemistry?" The nitrogen atoms in both rings provide potential coordination sites for metal ions, while the carboxylic acid group can participate in hydrogen bonding networks.

Quality control of 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and identity, addressing common quality assurance questions like "How to characterize pyrazole derivatives?" or "What analytical methods are suitable for carbamate-protected compounds?" Batch-to-batch consistency is crucial for research reproducibility, especially in pharmaceutical applications.

From a commercial perspective, the demand for 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid has grown steadily due to its utility in both academic and industrial research. Suppliers often highlight its availability in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This responds to frequent procurement queries such as "Where to buy pyrazole-4-carboxylic acid derivatives?" or "Custom synthesis of nitrogen-containing heterocycles."

Looking ahead, the scientific community anticipates continued interest in 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid and related compounds. As drug discovery approaches evolve toward more targeted therapies and personalized medicine, the need for versatile building blocks like this will likely increase. Its compatibility with modern green chemistry principles and flow chemistry techniques further enhances its appeal to contemporary researchers.

In conclusion, 5-{(benzyloxy)carbonylamino}-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580233-38-9) represents a valuable tool for chemical and pharmaceutical research. Its unique structural features, combined with growing applications in drug discovery and materials science, position it as a compound of significant interest. As research trends continue to emphasize molecular diversity and structure-activity relationships, this pyrazole derivative is poised to remain relevant in scientific investigations for years to come.